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Compound of Interest

Compound Name: (2)2S,4R-Sacubitril

Cat. No.: B8068999

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide for the spectroscopic analysis of (2S,4R)-
Sacubitril, a key component of the angiotensin receptor-neprilysin inhibitor (ARNI) drug class
used in the treatment of heart failure.[1][2] We present standardized protocols for Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS), two powerful analytical techniques
for structural elucidation and characterization. The included data summaries, experimental
workflows, and a depiction of the drug's mechanism of action serve as a comprehensive
resource for researchers in pharmaceutical analysis and drug development.

Mechanism of Action

Sacubitril is a prodrug that undergoes rapid conversion in the body to its active metabolite,
Sacubitrilat (LBQ657), through the action of esterase enzymes.[3] Sacubitrilat is a potent
inhibitor of neprilysin, a neutral endopeptidase responsible for the degradation of several
endogenous vasoactive peptides, including natriuretic peptides (atrial natriuretic peptide [ANP]
and brain natriuretic peptide [BNP]).[3][4] By inhibiting neprilysin, Sacubitrilat increases the
circulating levels of these peptides. Elevated natriuretic peptides lead to beneficial
cardiovascular and renal effects, such as vasodilation, natriuresis (sodium and water
excretion), and a reduction in cardiac fibrosis and hypertrophy, which collectively help alleviate
the strain on the failing heart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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